Cas no 1482803-88-2 (4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1482803-88-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5190310
• Update Time: 2025-06-09

4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-ethyl-N,N-dimethyl-

• Inchi： 1S/C8H14N4O/c1-4-12-5-6(9)7(10-12)8(13)11(2)3/h5H,4,9H2,1-3H3
• InChI Key： FUROZCHGLGPXLY-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(N)C(C(N(C)C)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1482803-88-2)

4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1482803-88-2, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide consists of a pyrazole core substituted with an amino group at the 4-position, an ethyl group at the 1-position, and a N,N-dimethylcarboxamide moiety at the 3-position. Such a configuration makes it a versatile scaffold for designing novel bioactive molecules.

The pharmacological relevance of 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide stems from its ability to interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activities and receptor binding affinities, which are critical for developing therapeutic agents. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, making them promising candidates for treating inflammatory and metabolic disorders.

In the realm of drug development, 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide has been explored as a precursor for synthesizing more complex pharmacophores. The pyrazole ring is a well-known pharmacological moiety, frequently incorporated into drugs due to its ability to engage with biological systems effectively. The presence of the amino and carboxamide functional groups further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry have enabled the virtual screening of 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide against large databases of biological targets. These studies have revealed potential interactions with enzymes involved in signal transduction pathways, suggesting its utility in developing drugs for neurological and cardiovascular diseases. Moreover, the compound's structural features make it a suitable candidate for designing molecules with improved solubility and bioavailability, which are crucial factors in drug formulation.

The synthesis of 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrazole core, followed by functional group transformations to introduce the amino, ethyl, and carboxamide substituents. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, reducing costs and improving yields.

From a medicinal chemistry perspective, 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide represents an excellent example of how structural modifications can influence biological activity. By varying substituents or exploring different analogs, researchers can uncover novel compounds with enhanced therapeutic profiles. This flexibility makes pyrazole-based derivatives invaluable tools in drug discovery pipelines.

The role of 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide in preclinical studies is also noteworthy. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. These findings support further investigation into its therapeutic applications, particularly in conditions where inflammation plays a significant role.

In conclusion, 4-amino-1-ethyl-N,N-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1482803-88-2) is a compound of great interest in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a scaffold for drug development underscores the importance of pyrazole derivatives in modern medicine. As research continues to uncover new applications for this compound, it is likely to remain a key player in the discovery and development of novel therapeutic agents.